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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Yellow 199, a significant monoazo dye. The information is curated for

researchers, scientists, and professionals in drug development who may utilize this compound

in their work.

Chemical Identity and Properties
Acid Yellow 199, identified by the CAS Registry Number 70865-20-2, is a bright orange, water-

soluble powder.[1][2][3] It belongs to the single azo class of dyes.[2][3] The compound exists as

a sodium salt in its common commercial form.

A summary of the key quantitative data for Acid Yellow 199 is presented in the table below for

easy reference and comparison.
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Property Value Notes

Molecular Formula C₁₉H₁₅N₄NaO₆S Sodium Salt

C₁₉H₁₆N₄O₆S Free Acid Form

Molecular Weight 450.40 g/mol Sodium Salt

428.42 g/mol Free Acid Form

CAS Registry Number 70865-20-2

Appearance Bright orange powder

Solubility in Water 900 mg/L at 20°C

LogP -0.9 at 20°C

Polar Surface Area 168.38 Å²

Synthesis of Acid Yellow 199
The manufacturing process for Acid Yellow 199 involves a two-step synthesis pathway

common for azo dyes: diazotization followed by an azo coupling reaction.

Diazotization: The synthesis begins with the diazotization of the aromatic amine, 4-(4-

Aminophenylamino)-3-nitrobenzenesulfonic acid. This reaction is typically carried out in an

acidic medium with a source of nitrous acid, such as sodium nitrite, at low temperatures to

form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with m-Cresol. This electrophilic

aromatic substitution reaction forms the characteristic azo linkage (-N=N-) that defines this

class of dyes and is responsible for its color.

The following diagram illustrates the synthesis pathway of Acid Yellow 199.
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Caption: Synthesis pathway of Acid Yellow 199.

Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of Acid Yellow 199, including

specific quantities of reagents, reaction times, temperatures, and purification methods, is not

readily available in the public domain. This is common for many industrial dyes, as the specific

manufacturing processes are often considered proprietary information by the manufacturers.

General procedures for diazotization of aromatic amines and subsequent azo coupling

reactions are well-documented in organic chemistry literature.

Spectroscopic Data
Comprehensive and authenticated spectroscopic data (UV-Vis, IR, NMR) for Acid Yellow 199
are not widely available in peer-reviewed scientific literature or public chemical databases. The

characterization of such industrial compounds is often conducted internally by manufacturers

and may not be published.

Applications
Acid Yellow 199 is primarily used in the textile industry for the dyeing of nylon and wool fibers.

Its chemical structure and water solubility make it suitable for acid dyeing processes.

Additionally, as an azo dye, it can be decolorized through reduction reactions, a property that is

of interest in environmental science and bioremediation research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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